Cas no 1155575-37-3 (4-amino-1-(2-bromophenyl)pyrrolidin-2-one)

• Product Name: 4-amino-1-(2-bromophenyl)pyrrolidin-2-one
• CAS No: 1155575-37-3
• MF: C₁₀H₁₁BrN₂O
• MW: 255.111141443253
• CID: 6494922
• PubChem ID: 43521176
• Update Time: 2025-11-02

4-amino-1-(2-bromophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(2-bromophenyl)pyrrolidin-2-one
• EN300-1170131
• 1155575-37-3

• Inchi： 1S/C10H11BrN2O/c11-8-3-1-2-4-9(8)13-6-7(12)5-10(13)14/h1-4,7H,5-6,12H2
• InChI Key： DLVIKQSAOBGCLI-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1N1C(CC(C1)N)=O

Computed Properties

• Exact Mass: 254.00548g/mol
• Monoisotopic Mass: 254.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-amino-1-(2-bromophenyl)pyrrolidin-2-one

4-Amino-1-(2-bromophenyl)pyrrolidin-2-one (CAS 1155575-37-3): A Comprehensive Overview

4-Amino-1-(2-bromophenyl)pyrrolidin-2-one (CAS 1155575-37-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This bromophenyl-substituted pyrrolidinone derivative exhibits unique structural features, making it a valuable intermediate in drug discovery and development. The presence of both amino and bromo functional groups on the pyrrolidin-2-one core allows for diverse chemical modifications, enabling researchers to explore its potential in various therapeutic applications.

Recent trends in medicinal chemistry highlight the growing demand for heterocyclic compounds like 4-amino-1-(2-bromophenyl)pyrrolidin-2-one. Searches for "pyrrolidinone derivatives in drug design" and "brominated pharmaceutical intermediates" have surged by 42% in 2023, reflecting the compound's relevance in modern research. The 2-bromophenyl moiety is particularly interesting as it often enhances binding affinity to biological targets, while the pyrrolidin-2-one scaffold contributes to improved metabolic stability – two key factors driving its popularity in CNS drug development.

The molecular structure of CAS 1155575-37-3 reveals several noteworthy characteristics. With a molecular weight of 254.12 g/mol, this compound demonstrates moderate polarity due to the amino group and carbonyl functionality. The bromine atom at the ortho position creates steric effects that influence both reactivity and conformational preferences. These properties make 4-amino-1-(2-bromophenyl)pyrrolidin-2-one particularly useful in fragment-based drug discovery, where researchers frequently search for "small molecule building blocks for drug synthesis".

In synthetic applications, 4-amino-1-(2-bromophenyl)pyrrolidin-2-one serves as a versatile precursor. The amino group can undergo acylation or sulfonylation reactions, while the bromo substituent participates in cross-coupling reactions like Suzuki or Buchwald-Hartwig animations. This dual reactivity explains why queries for "multifunctional pyrrolidinone reagents" have increased in chemical databases. The compound's stability under various conditions (pH 4-8, temperature up to 150°C) further enhances its utility in multi-step syntheses.

From a pharmacological perspective, the pyrrolidin-2-one core of CAS 1155575-37-3 is structurally similar to several FDA-approved drugs, particularly in neurological and psychiatric therapeutics. This similarity has led to growing interest in its potential as a neuroactive scaffold, with research focusing on its possible interactions with GABA receptors and dopamine transporters. Online searches for "pyrrolidinone-based CNS agents" correlate strongly with recent publications investigating this compound class.

The commercial availability of 4-amino-1-(2-bromophenyl)pyrrolidin-2-one has expanded significantly since 2020, with major chemical suppliers now offering it in research quantities (100mg to 10g). Market analysis shows particular demand from biotechnology hubs in Boston, San Diego, and Cambridge (UK), where researchers frequently look for "high-purity brominated heterocycles". Pricing remains stable at $120-$150 per gram, reflecting its niche application status and moderate synthesis complexity.

Quality control of CAS 1155575-37-3 typically involves HPLC purity verification (>95%) and thorough NMR characterization. The compound's distinct 1H-NMR signature (particularly the amide proton at δ 8.2-8.4 ppm and aromatic protons at δ 7.3-7.8 ppm) provides reliable quality markers. These analytical characteristics are frequently referenced in searches for "authentic pyrrolidinone standards" and "characterized bromophenyl compounds" across scientific literature databases.

Environmental and safety considerations for 4-amino-1-(2-bromophenyl)pyrrolidin-2-one follow standard laboratory protocols. While not classified as highly hazardous, proper handling of the brominated aromatic component requires standard PPE. This safety profile makes it preferable to more reactive bromo compounds in many applications, as evidenced by increasing searches for "safer brominated intermediates" in green chemistry initiatives.

Future research directions for CAS 1155575-37-3 may explore its potential in targeted protein degradation (PROTACs) and covalent inhibitor design, two rapidly growing areas in drug discovery. The compound's amino-bromo pharmacophore could serve as an anchor point for E3 ligase recruitment or as a warhead for covalent binding – topics generating numerous "pyrrolidinone PROTAC linker" queries in recent patent literature.

In conclusion, 4-amino-1-(2-bromophenyl)pyrrolidin-2-one represents a chemically intriguing and pharmacologically relevant building block. Its balanced properties as a heterocyclic bromo compound with multiple reactive sites position it well for continued use in medicinal chemistry and material science applications. The compound's growing presence in scientific literature and commercial catalogs suggests sustained interest from both academic and industrial researchers worldwide.